3-Chloro-1-(2-fluorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione

• IUPAC Name: 3-chloro-1-(2-fluorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione
• InChI: InChI=1S/C16H10ClFN2O3/c17-13-14(19-10-6-2-4-8-12(10)21)16(23)20(15(13)22)11-7-3-1-5-9(11)18/h1-8,19,21H
• InChI Key: KPXLBKXXLDVOLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=C(C(=O)N(C2=O)C3=CC=CC=C3F)Cl)O
• Molecular Formula: C16H10ClFN2O3
• Molecular Weight: 332.71 g/mol

Description

3-Chloro-1-(2-fluorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione is a synthetic organic compound that belongs to the class of pyrrole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-1-(2-fluorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione typically involves multi-step organic reactions. One common method includes the reaction of 2-fluoroaniline with maleic anhydride to form an intermediate, which is then reacted with 2-chloroaniline under specific conditions to yield the final product. The reaction conditions often require controlled temperatures and the use of solvents such as dichloromethane or ethanol to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-1-(2-fluorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and fluoro positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding quinones or other oxidized derivatives.

Reduction: Formation of reduced amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

3-Chloro-1-(2-fluorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 3-Chloro-1-(2-fluorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 3-Chloro-1-(2-fluorophenyl)-4-(2-methoxyanilino)pyrrole-2,5-dione
• 3-Bromo-1-(2-fluorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione
• 3-Chloro-1-(2-chlorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione

Uniqueness

3-Chloro-1-(2-fluorophenyl)-4-(2-hydroxyanilino)pyrrole-2,5-dione is unique due to the presence of both chloro and fluoro substituents, which can influence its reactivity and biological activity. The combination of these substituents with the pyrrole-2,5-dione core structure provides distinct chemical and physical properties compared to similar compounds.